Lead monoxide
Overview
Description
Synthesis Analysis
Lead monoxide can be synthesized through various methods, each providing insights into its complex chemistry. The synthesis from aqueous solutions of Pb(II)-hydroxide anion systems at room temperature demonstrates the formation of differently colored PbO forms under specific conditions (Yusupov et al., 2002). Another notable method involves the solid-state reaction at room temperature, yielding lead oxide nanorods, emphasizing the role of nonionic surfactants in the process (Cao et al., 2010). Additionally, the colloidal synthesis of lead oxide nanocrystals highlights their application in photovoltaics, showcasing the importance of oxygen gas injection in achieving desired material properties (Cattley et al., 2010).
Molecular Structure Analysis
The molecular structure of lead monoxide has been a subject of study due to its implications in various applications. Structural transitions of large PbO clusters reveal heterofullerene and stuffed cage structures, with "magic" number clusters such as (PbO)4, (PbO)6, (PbO)9, and (PbO)13 showing remarkable stability, hinting at potential applications in nanotechnology (Liu et al., 2012).
Chemical Reactions and Properties
Lead monoxide participates in various chemical reactions, reflecting its versatility. Its interaction with carbon dioxide highlights its nucleophilicity and the reversible nature of CO2 insertion, which is influenced by minor changes in the functional groups attached to lead alkoxides (Tam et al., 2009).
Physical Properties Analysis
The physical properties of PbO, such as its dielectric and optical characteristics, have been explored through the synthesis of PbO nanoparticles and their integration into nanocomposites. Studies have shown that PbO nanoparticles mixed with polyvinyl chloride exhibit significant changes in dielectric constant and optical band gap, indicating the potential for applications in electronics and photonics (Sayed & Morsi, 2013).
Chemical Properties Analysis
The chemical properties of lead monoxide, such as its reactivity and stability, are crucial for its application in various fields. The exploration of lead(II) oxide hydroxide nitrates and their crystal chemistry provides insight into the structural complexity and coordination environments of lead in different compounds, which is essential for understanding its chemical behavior (Krivovichev et al., 2001).
Scientific Research Applications
Photocurrent Spectroscopy and Electrochemistry :
- Used in the study of lead electrode corrosion layers in sulfuric acid, helping understand oxide composition and thickness, and its properties like being quasi-intrinsic tetragonal PbO (Buchanan & Peter, 1988).
Thin Film and Material Science :
- As a solid lubricant in high-temperature oxidizing environments, especially in thin films grown by Pulsed Laser Deposition (PLD) for varying friction coefficients and wear lives (Zabinski et al., 1991).
- Investigated for high-refractive-index films in multilayer optical filters, including its refractive index and absorption properties (Ennos, 1962).
Biological and Electron Microscopy Applications :
- Lead citrate, derived from lead monoxide, is used as an electron-opaque stain in electron microscopy, enhancing the electron-scattering properties of biological materials (Reynolds, 1963).
Optoelectronics and Imaging Devices :
- Utilized in imaging devices, particularly in television pickup tubes, electrophotographic plates, ferromagnetic, and ferroelectric materials due to its photoactivity (Avanesyan et al., 1999).
- Studied for its nonlinear optical response in the infrared region, useful in fiber lasers for passive mode locking operation (Song et al., 2019).
Chemical Analysis and Spectroscopy :
- Its properties, like spectroscopy of laser-ablated buffer-gas-cooled PbO, are important for various experimental studies, including those related to the electric dipole moment of the electron (Egorov et al., 2001).
Combustion and Environmental Studies :
- Investigated for its effects on combustion behavior of hydrocarbons and their derivatives, providing insights into mechanisms of anti-knock and pro-knock effects in gasoline engines (Salooja, 1967).
Electronics and Conductivity Research :
- Studies on bombardment induced conductivity in lead monoxide, particularly its use as a photoconductor for camera tubes (Broerse, 1966).
Safety And Hazards
Future Directions
As society grows increasingly aware of the environmental and health risks posed by lead compounds, there is an impetus to find safer and more sustainable alternatives to Lead Oxide . PbO nanostructures have gained popularity in recent years due to their unique optical and electronic properties . They exhibit excellent semiconductor properties, including a tunable bandgap, high carrier mobility, and excellent photoresponse performance . These properties make PbO nanostructures promising for applications in a variety of fields, especially in nanophotonics .
properties
IUPAC Name |
oxolead | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/O.Pb | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEXPOXQUZXUXJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Pb] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PbO, OPb | |
Record name | LITHARGE | |
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Record name | LEAD(II) OXIDE | |
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Explanation | Creative Commons CC BY 4.0 | |
Record name | lead(II) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lead(II)_oxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601018731 | |
Record name | Litharge (PbO) | |
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Molecular Weight |
223 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999), Dry Powder; Other Solid, Red to yellow crystals; [ICSC] Practically insoluble in water (17 mg/L at 20 deg C); [ATSDR ToxProfiles], RED-TO-YELLOW CRYSTALS. | |
Record name | LITHARGE | |
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Record name | Lead oxide (PbO) | |
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Record name | Lead(II) oxide | |
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Boiling Point |
1472 °C, 1470 °C | |
Record name | Lead(II) Oxide | |
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Solubility |
In water: 0.0504 g/L at 25 °C (alpha form); 0.1065 g/L at 25 °C (beta form), Water: 0.017 g/L at 20 °C, Insoluble in water, alcohol; soluble in acetic acid, dilute nitric acid, warm soln of fixed alkali hydroxides, Soluble in ammonium chloride, Solubility in water: none | |
Record name | Lead(II) Oxide | |
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Density |
9.5 at 68 °F (USCG, 1999) - Denser than water; will sink, 9.64 g/cu cm, Density: 9.53 g/cu cm (alpha); 9.6 g/cu cm (beta), 9.5 g/cm³ | |
Record name | LITHARGE | |
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Record name | Lead(II) Oxide | |
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Vapor Pressure |
1 Pa at 724 °C; 10 Pa at 816 °C; 100 Pa at 928 °C; 1kPa at 1065 °C; 10 kPa at 1241 °C; 100 kPa at 1471 °C | |
Record name | Lead(II) Oxide | |
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Product Name |
Lead monoxide | |
Color/Form |
Exists in 2 forms: red to reddish-yellow, tetragonal crystals at ordinary temperature; yellow, orthorhombic crystals, stable above 489 °C, Yellow orthorhombic crystals | |
CAS RN |
1317-36-8, 1314-27-8, 12059-89-1, 79120-33-5 | |
Record name | LITHARGE | |
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Record name | Lead oxide (PbO) | |
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Record name | Litharge (PbO) | |
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Record name | Lead monoxide | |
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Melting Point |
887 °C, MP: 897 °C, begins to sublime before melting, 888 °C | |
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Citations
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